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Compound of Interest

Compound Name: AMDE-1

Cat. No.: B15619692 Get Quote

AMDE-1 (Autophagy Modulator with Dual Effect-1) is a chemical compound utilized in

research, particularly in studies related to cancer and autophagy.[1][2][3][4] Its dual function as

both an activator of autophagy initiation and an inhibitor of lysosomal degradation makes it a

potent cytotoxic agent, especially for cancer cells.[1][3][4] Due to its hazardous nature, strict

adherence to safety protocols during handling, storage, and disposal is imperative to ensure

the safety of laboratory personnel and the environment.

Chemical and Physical Properties
A summary of the key properties of AMDE-1 is provided below.

Property Value

IUPAC Name
2-[5,7-bis(trifluoromethyl)[1][5]naphthyridin-2-

yl]-2-(3-chlorophenyl)acetonitrile

Molecular Formula C₁₈H₈ClF₆N₃

Molecular Weight 415.72 g/mol

Appearance Solid

Color Orange to red

Solubility Soluble in DMSO

CAS Number 478043-30-0
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Source: MedchemExpress[2], PLOS One[1]

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn at all times when handling AMDE-1.

This is to mitigate risks associated with its potential toxicity and corrosiveness.

PPE Item Specification Rationale

Gloves

Nitrile, neoprene, or butyl

rubber gloves (double-gloving

recommended)

Provides a barrier against skin

contact with the chemical,

which is harmful if it comes into

contact with skin.

Eye Protection
Chemical safety goggles or a

full-face shield

Protects eyes from splashes of

the chemical, which can cause

severe eye damage.

Lab Coat
A fully fastened, chemically

resistant lab coat

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood.

May cause respiratory

irritation. A respirator may be

required for large quantities or

in case of spills.

Operational Plan: Step-by-Step Handling Procedure
Adherence to the following procedural steps is mandatory to ensure safe handling of AMDE-1
in a laboratory setting.

Preparation and Area Setup:

Ensure a chemical fume hood is operational and certified.

Cover the work surface with absorbent, disposable bench paper.

Assemble all necessary equipment and reagents (e.g., AMDE-1, DMSO, pipettes, vials)

within the fume hood.
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Prepare a designated, clearly labeled waste container for AMDE-1 contaminated

materials.

Reconstitution of Solid AMDE-1:

AMDE-1 is typically supplied as a solid powder and reconstituted in a solvent like DMSO.

[2]

Carefully weigh the required amount of AMDE-1 powder inside the chemical fume hood.

Avoid creating dust.

Add the appropriate volume of DMSO to achieve the desired concentration.

Cap the vial securely and vortex until the solid is completely dissolved.

Use in Experiments:

When adding AMDE-1 solution to cell cultures or other experimental systems, use

appropriate precision pipettes.

Always handle the AMDE-1 solution within the fume hood.

Avoid splashes and aerosol generation.

Post-Experiment Procedures:

Securely cap all containers containing AMDE-1.

Decontaminate all surfaces and equipment that may have come into contact with AMDE-1
using an appropriate cleaning agent.

Dispose of all contaminated disposable materials in the designated hazardous waste

container.

Experimental Workflow for Handling AMDE-1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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